Cas no 444814-85-1 (tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate
• CAS No: 444814-85-1
• MF: C₁₆H₁₈ClN₃O₂
• MW: 319.786022663116
• CID: 5861271
• PubChem ID: 101164176
• Update Time: 2025-05-24

tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-12461878
• 444814-85-1
• tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate
• Benzyl(6-chloro-4-pyrimidinyl)carbamic acid tert-butyl ester

• Inchi： 1S/C16H18ClN3O2/c1-16(2,3)22-15(21)20(10-12-7-5-4-6-8-12)14-9-13(17)18-11-19-14/h4-9,11H,10H2,1-3H3
• InChI Key： PXNKLHYPALZMPE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N(C(=O)OC(C)(C)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.1087545g/mol
• Monoisotopic Mass: 319.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.3Ų

Additional information on tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate

tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate: A Comprehensive Overview

tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate, also known by its CAS registry number 444814-85-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tert-butyl group with a benzyl moiety and a chloropyrimidine ring, making it a versatile building block for various chemical reactions and applications.

The molecular formula of tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate is C₁₉H₂₀N₂O₂Cl, with a molecular weight of approximately 375.8 g/mol. Its structure features a central pyrimidine ring substituted at the 6-position with a chlorine atom and at the 4-position with an N-benzyl group. The tert-butyl group is attached to the nitrogen atom, forming a carbamate linkage. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for various synthetic applications.

Recent studies have highlighted the potential of tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate in medicinal chemistry, particularly as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of kinase inhibitors, where the pyrimidine ring serves as a key structural motif for binding to protein targets. The presence of the tert-butyl group enhances the compound's stability and solubility, making it an ideal candidate for further functionalization.

In terms of synthesis, tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate can be prepared via several routes, including nucleophilic substitution and coupling reactions. One common method involves the reaction of 6-chloropyrimidin-4-amine with benzoyl chloride in the presence of a base, followed by alkylation with tert-butyl bromide. This multi-step synthesis ensures high purity and yields, making it suitable for large-scale production.

The physical properties of tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate include a melting point of around 150°C and a boiling point exceeding 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in solution-phase reactions, while its limited solubility in water makes it suitable for applications requiring hydrophobic interactions.

In terms of applications, tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate has found utility in the synthesis of heterocyclic compounds, agrochemicals, and advanced materials. Its ability to undergo various transformations, such as Suzuki coupling and Buchwald-Hartwig amination, has made it a valuable intermediate in organic synthesis.

The latest research on tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate has focused on its role in drug discovery programs targeting cancer and inflammatory diseases. Scientists have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in these conditions, suggesting its potential as a lead compound for therapeutic development.

In conclusion, tert-butyl N-benzyl-N-(6-chloropyrimidin-4-yl)carbamate, with its unique structure and versatile properties, continues to be an important compound in chemical research and development. Its applications span across multiple disciplines, from organic synthesis to pharmacology, underscoring its significance in advancing scientific knowledge and technological innovation.